Cas no 1046758-21-7 (3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid)
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid
- 3-[(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-yl)amino]benzoic acid
- Benzoic acid, 3-[[3-(1-methylethyl)-2,4-dioxo-5-thiazolidinyl]amino]-
- AKOS002321888
- 1046758-21-7
- VU0608024-1
- 3-((3-isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid
- AT-057/43468518
- 3-[(3-isopropyl-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid
- AKOS016323199
- F3261-0135
-
- Inchi: 1S/C13H14N2O4S/c1-7(2)15-11(16)10(20-13(15)19)14-9-5-3-4-8(6-9)12(17)18/h3-7,10,14H,1-2H3,(H,17,18)
- InChI Key: ZUAPGHSEPJDSES-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(NC2SC(=O)N(C(C)C)C2=O)=C1
Computed Properties
- Exact Mass: 294.06742811g/mol
- Monoisotopic Mass: 294.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.458±0.06 g/cm3(Predicted)
- Boiling Point: 515.8±60.0 °C(Predicted)
- pka: 4.18±0.10(Predicted)
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3261-0135-2μmol |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-5μmol |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-10μmol |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-20μmol |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-1mg |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-2mg |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-3mg |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-4mg |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-5mg |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3261-0135-10mg |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid |
1046758-21-7 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid
Chemical Compound CAS No. 1046758-21-7: A Comprehensive Overview
The chemical compound with CAS No. 1046758-21-7, known as 3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a thiazolidine ring system, making it a promising candidate for various applications.
The benzoic acid component of this compound serves as a versatile functional group, enabling it to participate in a wide range of chemical reactions. Its ability to form hydrogen bonds and act as a directing group in aromatic substitution reactions makes it valuable in drug design and synthesis. Recent studies have highlighted the potential of benzoic acid derivatives in modulating enzyme activity and targeting specific biological pathways, further underscoring the significance of this compound.
The thiazolidine ring system in 3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid introduces additional functionality to the molecule. Thiazolidines are known for their ability to form stable five-membered rings, which can enhance the compound's stability and bioavailability. The presence of the propan-2-yl group within the thiazolidine ring adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as solubility and absorption rates.
Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, making it more accessible for large-scale production. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process while maintaining high purity levels. These innovations have not only reduced production costs but also enhanced the scalability of this compound for industrial applications.
In terms of biological activity, 3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid has shown promising results in preliminary studies targeting specific enzymes and receptors. Its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a potential candidate for anti-inflammatory drug development. Furthermore, its role as a modulator of ion channels has opened new avenues for research in neuropharmacology.
The structural versatility of this compound also extends to its potential applications in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties such as high thermal stability and mechanical strength. By incorporating this compound into polymer matrices or hybrid materials, scientists aim to develop novel materials for use in electronics, optics, and biomedical devices.
From an environmental standpoint, the synthesis and application of CAS No. 1046758-21 have been designed with sustainability in mind. Efforts are underway to minimize waste generation during synthesis and to explore eco-friendly solvent systems that reduce the environmental footprint of production processes.
In conclusion, CAS No. 1046758 represents a cutting-edge chemical entity with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methods and biological research, positions it as a key player in future innovations within pharmaceuticals and materials science.
1046758-21-7 (3-{[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-yl]amino}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)